Cas no 45214-91-3 ((S)-2-((tert-Butoxycarbonyl)amino)-5-methoxy-5-oxopentanoic acid)

(S) -2- ((TERT butoxycarbon) amino) - 5-methoxy-5-oxopentanoic acid is a glutamate derivative
(S)-2-((tert-Butoxycarbonyl)amino)-5-methoxy-5-oxopentanoic acid structure
45214-91-3 structure
Product Name:(S)-2-((tert-Butoxycarbonyl)amino)-5-methoxy-5-oxopentanoic acid
CAS No:45214-91-3
Molecular Formula:C11H19NO6
Molecular Weight:261.2717
MDL:MFCD00190794
CID:328369
PubChem ID:7018756

(S)-2-((tert-Butoxycarbonyl)amino)-5-methoxy-5-oxopentanoic acid Properties

Names and Identifiers

    • L-Glutamic acid,N-[(1,1-dimethylethoxy)carbonyl]-, 5-methyl ester
    • (S)-2-((tert-Butoxycarbonyl)amino)-5-methoxy-5-oxopentanoic acid
    • BOC-GLU(OME)-OH
    • Boc-Glu(OMe)-OH Boc-L-glutamic acid γ-methyl ester
    • Boc-L-glutamic acid γ-methyl ester
    • Boc-L-glutamic acid 1-methyl ester
    • Boc-L-glutamic acid 5-methyl ester
    • N-Boc-glutamic acid 4-methyl ester
    • N-Boc-L-glutamic acid 5-methyl ester
    • Boc-L-Glutamic acid gamma-methyl ester
    • (S)-2-(tert-butoxycarbonylamino)-5-methoxy-5-oxopentanoic acid
    • L-Glutamic acid, N-[(1,1-dimethylethoxy)carbonyl]-, 5-methyl ester
    • PubChem18618
    • OHYMUFVCRVPMEY-ZETCQYMHSA-N
    • N-[(1,1-dimethylethoxy)carbonyl]-L-glutamic acid 5-methyl ester
    • KS
    • MDL: MFCD00190794
    • InChIKey: OHYMUFVCRVPMEY-ZETCQYMHSA-N
    • Inchi: 1S/C11H19NO6/c1-11(2,3)18-10(16)12-7(9(14)15)5-6-8(13)17-4/h7H,5-6H2,1-4H3,(H,12,16)(H,14,15)/t7-/m0/s1
    • SMILES: O(C(N([H])[C@]([H])(C(=O)O[H])C([H])([H])C([H])([H])C(=O)OC([H])([H])[H])=O)C(C([H])([H])[H])(C([H])([H])[H])C([H])([H])[H]

Computed Properties

  • Exact Mass: 261.121237g/mol
  • Surface Charge: 0
  • XLogP3: 0.7
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Rotatable Bond Count: 8
  • Monoisotopic Mass: 261.121237g/mol
  • Monoisotopic Mass: 261.121237g/mol
  • Topological Polar Surface Area: 102Ų
  • Heavy Atom Count: 18
  • Complexity: 320
  • Isotope Atom Count: 0
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Covalently-Bonded Unit Count: 1

Experimental Properties

  • LogP: 1.30840
  • PSA: 101.93000
  • Boiling Point: 428.4℃ at 760 mmHg
  • Melting Point: 77-82°C
  • Specific Rotation: -19° (c=1, DMF)

(S)-2-((tert-Butoxycarbonyl)amino)-5-methoxy-5-oxopentanoic acid Security Information

(S)-2-((tert-Butoxycarbonyl)amino)-5-methoxy-5-oxopentanoic acid Customs Data

  • HS CODE:2924199090
  • Customs Data:

    China Customs Code:

    2924199090

    Overview:

    2924199090. Other acyclic amides(Including acyclic carbamates)(Including its derivatives and salts). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, packing

    Summary:

    2924199090. other acyclic amides (including acyclic carbamates) and their derivatives; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

(S)-2-((tert-Butoxycarbonyl)amino)-5-methoxy-5-oxopentanoic acid Pricemore >>

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
1PlusChem
1P00I8YM-1g
L-Glutamic acid, N-[(1,1-dimethylethoxy)carbonyl]-, 5-methyl ester
45214-91-3 98%
1g
$6.00 2025-02-28
A2B Chem LLC
AI50622-1g
Boc-Glu(OMe)-OH
45214-91-3 97%
1g
$5.00 2024-04-20
AAPPTec
ABE121-5g
Boc-Glu(OMe)-OH
45214-91-3
5g
$55.00 2024-07-20
Aaron
AR00I96Y-5g
L-Glutamic acid, N-[(1,1-dimethylethoxy)carbonyl]-, 5-methyl ester
45214-91-3 97%
5g
$4.00 2025-02-28
abcr
AB436207-5 g
(S)-2-((tert-Butoxycarbonyl)amino)-5-methoxy-5-oxopentanoic acid, 95% (Boc-L-Glu(OMe)-OH); .
45214-91-3 95%
5g
€72.90 2023-04-23
Ambeed
A154814-1g
(S)-2-((tert-Butoxycarbonyl)amino)-5-methoxy-5-oxopentanoic acid
45214-91-3 97%
1g
$6.0 2025-02-28
Apollo Scientific
OR72180-10g
t-Boc-L-Glu(OMe)-OH
45214-91-3 97%
10g
£41.00 2023-08-31
Chemenu
CM101954-500g
(2S)-5-methoxy-2-[(2-methylpropan-2-yl)oxycarbonylamino]-5-oxopentanoic acid
45214-91-3 95%+
500g
$235 2024-07-16
ChemScence
CS-W005143-100g
(S)-2-((tert-Butoxycarbonyl)amino)-5-methoxy-5-oxopentanoic acid
45214-91-3 ≥98.0%
100g
$73.0 2022-04-27
Enamine
EN300-1090628-0.05g
(2S)-2-{[(tert-butoxy)carbonyl]amino}-5-methoxy-5-oxopentanoic acid
45214-91-3 93%
0.05g
$19.0 2023-10-27

(S)-2-((tert-Butoxycarbonyl)amino)-5-methoxy-5-oxopentanoic acid Synthesis

(S)-2-((tert-Butoxycarbonyl)amino)-5-methoxy-5-oxopentanoic acid Suppliers

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Amadis Chemical Company Limited
(CAS:45214-91-3)(S)-2-((tert-Butoxycarbonyl)amino)-5-methoxy-5-oxopentanoic acid
A847899
Purity:99%/99%
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